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Compound of Interest

Compound Name: Sodium tungstate

Cat. No.: B078439 Get Quote

For researchers, scientists, and drug development professionals seeking effective and safe

methods for density-based separations, sodium tungstate and lithium metatungstate present

as viable, non-toxic alternatives to hazardous organic heavy liquids. This guide provides a

comprehensive comparison of their performance, supported by experimental data, to aid in the

selection of the most suitable medium for your specific application.

Solutions of sodium tungstate (often referred to as sodium polytungstate or SPT) and lithium

metatungstate (LMT) are utilized in various fields, including mineralogy, paleontology, and the

separation of biological materials, due to their ability to form high-density aqueous solutions.[1]

[2][3] Both are inorganic compounds based on the polyoxometalate anion [H₂W₁₂O₄₀]⁶⁻, which

allows for the creation of dense solutions when dissolved in water.[4][5]

Quantitative Comparison of Physical and Chemical
Properties
The selection of a density separation medium is critically dependent on its physical and

chemical characteristics. The following table summarizes the key properties of sodium
tungstate and lithium metatungstate solutions.
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Property
Sodium Tungstate
(Sodium Polytungstate)

Lithium Metatungstate

Chemical Formula Na₆[H₂W₁₂O₄₀][6] Li₆[H₂W₁₂O₄₀][7]

CAS Number 12141-67-2, 12333-13-0[6] 127463-01-8[7]

Maximum Density (g/cm³ at

room temp.)
3.1[6][8][9] ~3.0[5]

Common Form Powder or Liquid[6][10] Liquid[5]

Viscosity at higher densities

(>2.8 g/cm³)
High (>20 cP)[4][5] High, similar to SPT[4][11]

pH of Solution
2-3 (for dense solutions),

adjustable to neutral[6][8]
~4.0 - 6.0[7]

Thermal Stability
Decomposes above 60-

80°C[4][8]

Decomposes above 80°C[7]

[12][13]

Toxicity

Considered non-toxic, but

harmful if swallowed or

inhaled[8][14][15]

Low toxicity, but harmful if

swallowed[7][12]

Performance in Density Separation: A Comparative
Overview
Both sodium tungstate and lithium metatungstate are effective for separating materials based

on density. The choice between them often comes down to practical considerations of viscosity,

density adjustment, and recycling.

At higher densities, both solutions exhibit increased viscosity, which can slow down the

separation of fine particles.[4][11][16] To mitigate this, centrifugation is often recommended to

expedite the separation process.[10][11][17]

A key practical difference lies in the adjustment of density. For sodium tungstate, which is

available as a powder, increasing the density of a solution is a straightforward process of

dissolving more of the solid.[11] With lithium metatungstate, typically supplied as a solution,
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increasing density requires the more time-consuming process of evaporating water.[11][18]

Both can be diluted with deionized water to lower their density.[11][18]

Experimental Protocols
Below are detailed methodologies for key experiments involving both sodium tungstate and

lithium metatungstate.

Preparation of Working Solutions
Sodium Tungstate (from powder):

Use only glass, plastic, or stainless steel containers and utensils.[10][17]

Measure the required volume of distilled or deionized water.[17][19]

Gradually add the pre-weighed sodium tungstate powder to the water while stirring

continuously to ensure complete dissolution.[17][19] For example, to create a solution with a

density of 2.80 g/cm³, you would mix 820 g of solid SPT with 180 g of water.[8]

Use a hydrometer to verify the density of the solution.[19]

Adjust the density by adding more powder to increase it or more water to decrease it until the

target density is achieved.[11][19]

Lithium Metatungstate (from solution):

Use only glass or plastic equipment.[18]

To decrease the density, add deionized water and stir thoroughly.[18]

To increase the density, place the solution in a beaker on a hot plate with a magnetic stirrer.

Heat the solution to evaporate excess water. The temperature should be kept below 80°C to

prevent decomposition.[7][12][18]

Periodically check the density using a hydrometer until the desired level is reached.

Density Separation (Sink-Float Method)
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This protocol is a general guideline for mineral separation but can be adapted for other sample

types.

Sample Preparation: Ensure the sample is dry and disaggregated. If necessary, crush and

sieve the sample to a suitable particle size.[18][20]

Setup: Add the prepared tungstate solution to a separatory funnel.

Introduction of Sample: Carefully add the sample to the separatory funnel and stir gently to

ensure all particles are wetted by the solution.[3][18]

Separation: Allow the mixture to stand, letting the denser particles sink to the bottom and the

lighter particles float to the top. The time required will depend on the particle size and the

viscosity of the solution.[3][20]

Collection of Fractions:

Carefully open the stopcock of the separatory funnel to drain the "sink" fraction (denser

particles) into a clean beaker or funnel with filter paper.[3][18]

Collect the "float" fraction (lighter particles) by decanting or draining the remaining liquid

through a separate filter.[3][18]

Washing: Thoroughly rinse both fractions with distilled or deionized water to recover the

tungstate solution for recycling.[18]

Drying: Dry the separated fractions in an oven.

Recycling of Tungstate Solutions
Collect all the washings from the separation process.

Filter the diluted tungstate solution to remove any fine particulate matter. A vacuum filtration

setup is recommended.[8]

To reconcentrate the solution, evaporate the excess water by heating it on a hot plate with

stirring. Remember to keep the temperature below the decomposition point (60-80°C for

sodium tungstate, 80°C for lithium metatungstate).[8][18]
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Once the desired density is reached, allow the solution to cool and store it in a sealed

container.

Visualizing the Workflow and Comparison
To better illustrate the processes and key differences, the following diagrams are provided.
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Caption: Experimental workflow for density separation using tungstate solutions.
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Sodium Polytungstate (SPT)

Lithium Metatungstate (LMT)

Properties

Form: Powder or Liquid Max Density: ~3.1 g/cm³ Density Increase:
Add more powder (fast)

Thermal Stability:
Unstable > 60-80°C Properties

Form: Liquid Max Density: ~3.0 g/cm³ Density Increase:
Evaporate water (slow)

Thermal Stability:
Unstable > 80°C

Click to download full resolution via product page

Caption: Key property comparison: Sodium vs. Lithium Tungstate.

Safety and Handling
Both sodium tungstate and lithium metatungstate are considered to have low toxicity and are

non-flammable, making them safer alternatives to organic heavy liquids like bromoform and

methylene iodide.[4][8] However, they are not without hazards. Both are harmful if swallowed,

and their dusts or mists can cause irritation to the skin, eyes, and respiratory system.[7][12][14]

Therefore, appropriate personal protective equipment, including gloves and safety glasses,

should be worn, and work should be conducted in a well-ventilated area.[12][14]

Conclusion
Both sodium tungstate and lithium metatungstate are excellent choices for density separation,

offering a safer and effective alternative to traditional organic solvents.

Sodium tungstate (SPT) offers the advantage of easier density adjustments for increasing

concentrations due to its availability as a powder.[11] It can also achieve a slightly higher

maximum density.[6][8]
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Lithium metatungstate (LMT) is a suitable alternative, particularly when a ready-to-use liquid

is preferred.

The high viscosity of both solutions at densities approaching their limits is a common challenge,

which can be effectively managed by using a centrifuge.[11] Ultimately, the choice between

these two tungstate-based heavy liquids will depend on the specific requirements of the

experiment, including the target density, the nature of the sample, and laboratory workflow

preferences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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